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Compound of Interest

Compound Name: zinc;oxalate;dihydrate

Cat. No.: B040002 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This document provides

crucial safety and logistical information for the handling of zinc oxalate dihydrate, with a focus

on personal protective equipment (PPE), operational procedures, and disposal plans.

Zinc oxalate dihydrate is classified as harmful if swallowed or in contact with skin.[1][2]

Therefore, adherence to strict safety protocols is essential to minimize exposure and ensure

personnel safety.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling zinc oxalate dihydrate to

determine the necessary level of PPE. The following table summarizes the recommended PPE.
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PPE Category Recommendation Standards

Eye and Face Protection
Chemical safety goggles or

glasses with side shields.

Conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.[1][2][3]

Skin Protection

- Impermeable chemical-

resistant gloves (e.g., nitrile,

neoprene, or butyl rubber). - A

complete protective suit or lab

coat to prevent skin contact.

Gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN374 derived from it.[4]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If dust formation is

likely or exposure limits are

exceeded, a NIOSH-approved

particulate respirator (e.g.,

N95, P95, or P100) is

recommended. For higher-

level protection, respirator

cartridges such as OV/AG/P99

(US) or ABEK-P2 (EU EN 143)

should be used.[2][3]

Occupational Exposure Limits
While specific occupational exposure limits for zinc oxalate dihydrate have not been

established, the limits for oxalic acid can be used as a conservative guideline due to the

oxalate component.

Organization TWA (8-hour) STEL (15-minute)

OSHA (PEL) 1 mg/m³ -

NIOSH (REL) 1 mg/m³ 2 mg/m³

ACGIH (TLV) 1 mg/m³ 2 mg/m³

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/1445.pdf
https://www.creativesafetysupply.com/qa/ppe/what-is-the-proper-way-to-dispose-of-ppe
https://sbnsoftware.com/blog/what-are-the-guidelines-for-ppe-disposal/
https://www.hazmatschool.com/blog/how-to-dispose-of-contaminated-ppe/
https://www.creativesafetysupply.com/qa/ppe/what-is-the-proper-way-to-dispose-of-ppe
https://sbnsoftware.com/blog/what-are-the-guidelines-for-ppe-disposal/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data sourced from OSHA, NIOSH, and ACGIH documentation for oxalic acid.[1][5][6]

Operational Plan for Handling Zinc Oxalate
Dihydrate
A systematic approach to handling zinc oxalate dihydrate is crucial for safety. The following

workflow outlines the key steps from preparation to disposal.
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Preparation

Handling

Disposal

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Select Appropriate PPE

Prepare Work Area (e.g., fume hood)

Don PPE Correctly

Weigh/Handle Chemical

Clean Work Area Post-Handling

Doff PPE Correctly

Segregate Contaminated Waste

Dispose of Waste per Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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